4-bromo-N-{2-[(4-nitrophenyl)amino]ethyl}benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-(4-nitroanilino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H14BrN3O4S/c15-11-1-7-14(8-2-11)23(21,22)17-10-9-16-12-3-5-13(6-4-12)18(19)20/h1-8,16-17H,9-10H2
• InChI Key: OACICLIGDJBFGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NCCNS(=O)(=O)C2=CC=C(C=C2)Br)[N+](=O)[O-]
• Molecular Formula: C14H14BrN3O4S
• Molecular Weight: 400.25 g/mol

Description

4-bromo-N-{2-[(4-nitrophenyl)amino]ethyl}benzenesulfonamide (referred to as BNPPA) is a chemical compound that has been widely studied for its potential applications in scientific research. BNPPA is a sulfonamide derivative that contains a bromine atom, a nitro group, and an ethylamine group.

Mechanism of Action

The mechanism of action of BNPPA involves the binding of the compound to the active site of carbonic anhydrase, which prevents the enzyme from carrying out its normal function. This leads to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide in the body. The physiological effects of this mechanism are complex and depend on the specific context in which BNPPA is used.
Biochemical and Physiological Effects:
BNPPA has been shown to have a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the alteration of acid-base balance, and the modulation of protein structure and function. In addition, BNPPA has been used to study the effects of acidosis and alkalosis on various physiological processes, such as respiration, renal function, and electrolyte balance.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNPPA is its high potency as a carbonic anhydrase inhibitor, which makes it a valuable tool for studying the effects of acid-base imbalances in the body. However, BNPPA also has some limitations, such as its potential toxicity and the need for careful handling and storage. In addition, BNPPA may not be suitable for all experimental systems, and its effects may be context-dependent.

Future Directions

There are many potential future directions for research on BNPPA, including the development of new carbonic anhydrase inhibitors, the exploration of its effects on other physiological processes, and the investigation of its potential as a therapeutic agent for the treatment of various diseases. In addition, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of BNPPA and to optimize its use in experimental systems.

Scientific Research Applications

BNPPA has been used in various scientific research applications, including the study of enzyme activity, protein structure, and drug design. BNPPA is a potent inhibitor of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase, BNPPA can be used to study the physiological effects of acid-base imbalances and to develop new drugs for the treatment of related diseases.